Cas no 103944-99-6 (Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)-)
103944-99-6 structure
Product Name:Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)-
CAS No:103944-99-6
MF:C22H30O3
MW:342.471807003021
CID:6641414
Update Time:2024-02-03
Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)- Chemical and Physical Properties
Names and Identifiers
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- Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)-
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- Inchi: 1S/C22H30O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h6,12-13,16,18,25H,5,7-11H2,1-4H3/t13-,16+,18-,20+,21-,22-/m0/s1
- InChI Key: OTSPHSRSIAIVOY-JRMUFCLDSA-N
- SMILES: C1(=O)C=C2[C@](C)(CC1)C1[C@]([H])([C@@]3([H])[C@@](CC=1)(C)[C@@](O)(C(=O)C)CC3)C[C@@H]2C
Experimental Properties
- Density: 1.15±0.1 g/cm3(Predicted)
- Melting Point: 180-183 °C
- Boiling Point: 501.7±50.0 °C(Predicted)
- pka: 12.92±0.70(Predicted)
Pregna-4,9(11)-diene-3,20-dione, 17-hydroxy-6-methyl-, (6α)- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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